4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate

• IUPAC Name: (4-nitrophenyl)methyl 2-[[tert-butyl(dimethyl)silyl]oxymethyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• InChI: InChI=1S/C21H30N4O5Si/c1-21(2,3)31(4,5)30-15-17-12-19-13-23(10-11-24(19)22-17)20(26)29-14-16-6-8-18(9-7-16)25(27)28/h6-9,12H,10-11,13-15H2,1-5H3
• InChI Key: NKZOUZVNBYCEBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=NN2CCN(CC2=C1)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H30N4O5Si
• Molecular Weight: 446.6 g/mol

Description

4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core. Key structural features include:

• tert-Butyldimethylsilyl (TBS)-protected hydroxymethyl group: Provides steric protection for the hydroxymethyl moiety, enabling controlled deprotection for downstream functionalization.

Its structural complexity suggests utility as an intermediate in drug discovery or materials science.

Biological Activity

4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (CAS: 2460029-00-7) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound.

Chemical Structure and Properties

The chemical structure of 4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate includes a nitro group and a tert-butyldimethylsilyl ether, which contribute to its stability and reactivity. The molecular formula is $C_{21}H_{30}N_{4}O_{5}Si$ .

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The presence of the tert-butyldimethylsilyl group enhances the compound's stability and solubility, facilitating its interaction with cellular components.

Potential Mechanisms Include:

• Enzyme Inhibition: Similar compounds have shown inhibitory effects on enzymes such as acetylcholinesterase and butyrylcholinesterase . This suggests that the compound may have neuroprotective properties.
• Cell Proliferation Modulation: Preliminary studies indicate that derivatives of pyrazolo[1,5-a]pyrazines can influence cell proliferation and apoptosis in cancer cells .

Biological Activity

Research into the biological activity of 4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate has highlighted several key areas:

Anticancer Activity

Case studies have indicated that related pyrazolo compounds exhibit selective cytotoxicity against various tumor cell lines. For instance:

• A derivative demonstrated significant inhibition of cancer cell growth in vitro, potentially through apoptosis induction mechanisms .

Antimicrobial Properties

Research has suggested that compounds with similar structures possess antimicrobial activities. The mechanism may involve disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways .

Data Table: Summary of Biological Activities

Activity	Observation	Reference
Anticancer	Selective cytotoxicity against tumor cells
Enzyme Inhibition	Inhibitory effects on cholinesterases
Antimicrobial	Potential inhibition of bacterial growth

Case Studies

• Anticancer Study : A study evaluated the effects of a related pyrazolo compound on human cancer cell lines. Results indicated a dose-dependent decrease in cell viability, suggesting potential for development as an anticancer agent .
• Neuroprotective Effects : Another investigation examined the impact on cholinergic signaling pathways. The compound showed promise in enhancing cognitive function in animal models by inhibiting cholinesterase activity .

Scientific Research Applications

Medicinal Chemistry

This compound's structure suggests potential applications in medicinal chemistry, particularly as a scaffold for the development of new pharmaceuticals. The dihydropyrazole moiety is known for its biological activity, which can be exploited for designing new drugs targeting various diseases.

Organic Synthesis

4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate serves as an intermediate in organic synthesis. Its ability to undergo various transformations makes it valuable in creating more complex molecules. For instance, it can participate in nucleophilic substitutions or cycloaddition reactions due to the presence of reactive functional groups.

Chemical Biology

In chemical biology, this compound can be utilized to study enzyme interactions or as a tool for probing biological pathways. The nitro group may serve as a bioorthogonal handle for labeling or tracking biological molecules within cells.

Case Studies

Study	Description	Findings
Synthesis of Analogues	Researchers synthesized various analogues of this compound to evaluate their biological activity against specific cancer cell lines.	Some analogues exhibited significant cytotoxicity, suggesting potential as anticancer agents .
Reactivity Studies	A study focused on the reactivity of the tert-butyldimethylsilyl protecting group under different conditions.	It was found that this protecting group can be selectively removed under mild acidic conditions without affecting other functional groups .
Biological Activity	Investigation into the antibacterial properties of derivatives synthesized from this compound.	Certain derivatives showed promising antibacterial activity against resistant strains of bacteria .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of pyrazolo[1,5-a]pyrazine derivatives. Below is a comparative analysis with structurally related analogs:

Structural and Functional Group Comparisons

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Notable Features	Reference
4-Nitrobenzyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate	4-Nitrobenzyl carboxylate, TBS-protected hydroxymethyl	C₂₃H₃₁N₅O₅Si	~509.7 (estimated)	Combines electron-withdrawing nitro group with TBS protection for stability.	N/A
tert-Butyl 2-(4-fluorophenyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate	tert-Butyl carboxylate, 4-fluorophenyl	C₁₇H₂₀FN₃O₂	317.36	Fluorophenyl group may enhance lipophilicity and bioactivity.
tert-Butyl 2-(hydroxymethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate	tert-Butyl carboxylate, unprotected hydroxymethyl	C₁₂H₁₉N₃O₃	253.3	Lacks steric protection, increasing reactivity but reducing stability.
tert-Butyl 3-bromo-6,7-dihydro-2-methylpyrazolo[1,5-a]pyrazine-5(4H)-carboxylate	tert-Butyl carboxylate, bromo, methyl	C₁₂H₁₈BrN₃O₂	316.19	Bromo substituent enables cross-coupling reactions; methyl enhances stability.

Key Research Findings and Implications

Protection Strategies : The TBS and 4-nitrobenzyl groups in the target compound offer orthogonal protection, enabling modular synthesis of complex heterocycles .

Electron-Withdrawing Effects : The nitro group may enhance reactivity in electrophilic substitutions or stabilize intermediates in catalytic cycles.

Comparative Reactivity : The absence of bromo/methyl groups (cf. ) limits cross-coupling utility but simplifies purification steps .